Cas no 28593-92-2 (Docosyl 3-(3,4-dihydroxyphenyl)acrylate)

Docosyl 3-(3,4-dihydroxyphenyl)acrylate Properties
Names and Identifiers
-
- Docosyl 3-(3,4-dihydroxyphenyl)acrylate
- Docosyl caffeate
- 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, docosyl ester, (2E)-
- Docosyl (2E)-3-(3,4-dihydroxyphenyl)acrylate
- all cis-7,10,13,16,19-Docosapentaenoic Acid Ethyl Ester DPA Ethyl Ester
- docosapentaenoic acid ethyl ester
- docosapentanoic acid ethyl ester
- docosyl 3,4-dihydroxy-E-cinnamate
- docosyl-3,4-dihyroxy-trans-cinnamate
- DPA ETHYL ESTER
- ETHYL ALL CIS-7,10,13,16,19-DOCOSAPENTAENOATE
- [ "" ]
- docosyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- CHEMBL1933863
- 28593-92-2
- SCHEMBL883452
- Docosyl 3,4-dihydroxy-trans-cinnamate
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, docosyl ester, (E)-; Cinnamic acid, 3,4-dihydroxy-, docosyl ester, (E)-
- AKOS022184902
- FS-9714
- HY-N3770
- CS-0024190
- A876687
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, docosyl ester, (2E)-
- (E)-Docosyl caffeate
- Docosylcaffeate
- Docosyl caffeate, analytical standard
- DA-52649
-
- InChIKey: GUWHMEMJBCLEBP-WJTDDFOZSA-N
- Inchi: InChI=1S/C31H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-35-31(34)25-23-28-22-24-29(32)30(33)27-28/h22-25,27,32-33H,2-21,26H2,1H3/b25-23+
- SMILES: OC1=C(O)C=CC(/C=C/C(OCCCCCCCCCCCCCCCCCCCCCC)=O)=C1
Computed Properties
- Exact Mass: 488.38700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 24
- Monoisotopic Mass: 488.38656014g/mol
- Heavy Atom Count: 35
- Complexity: 504
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 13.3
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- LogP: 9.47610
- PSA: 66.76000
- Boiling Point: 604.0±45.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
- Flash Point: 182.5±22.2 °C
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
Docosyl 3-(3,4-dihydroxyphenyl)acrylate Security Information
- Safety Instruction: H303+H313+H333
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Storage Condition:Store at 4 ℃, better at -4 ℃
Docosyl 3-(3,4-dihydroxyphenyl)acrylate Customs Data
- HS CODE:2918290000
- Customs Data:
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
Docosyl 3-(3,4-dihydroxyphenyl)acrylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB34320-5mg |
Docosyl Caffeate |
28593-92-2 | 98.0% | 5mg |
$385.00 | 2024-04-20 | |
Ambeed | A284945-5mg |
Docosyl Caffeate |
28593-92-2 | 98+% | 5mg |
$178.0 | 2025-02-20 | |
TargetMol Chemicals | TN3879-5 mg |
Docosyl caffeate |
28593-92-2 | 98% | 5mg |
¥ 2,140 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3879-1 mg |
Docosyl caffeate |
28593-92-2 | 1mg |
¥1635.00 | 2022-04-26 |
Docosyl 3-(3,4-dihydroxyphenyl)acrylate Suppliers
Docosyl 3-(3,4-dihydroxyphenyl)acrylate Related Literature
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Yuxin Zhang,Xinluo Song,Shicong Li,Bangyao Zhao,Liangliang Tong,Yuanrui Wang,Yafeng Li RSC Adv., 2021,11, 38016-38025
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M. R. Hoonejani,A. Pallaoro,G. B. Braun,M. Moskovits,C. D. Meinhart Nanoscale, 2015,7, 16834-16840
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Tamalika Das,Srijoni Sengupta,Uttam Kumar Ghorai,Ayan Dey,Abhijit Bandyopadhyay RSC Adv., 2015,5, 102932-102941
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Rodney A. Fernandes,Dnyaneshwar A. Gorve,Amit K. Jha Chem. Commun., 2023,59, 2007-2010
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Debalina Chatterjee,Boonta Hetayothin,Aaron R. Wheeler,Daniel J. King Lab Chip, 2006,6, 199-206
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Nataliya E. Borisova,Rizvan K. O. Askerov,Abel M. Maharramov,Victor N. Khrustalev,Marina D. Reshetova,Yuri A. Ustunyuk Dalton Trans., 2010,39, 5768-5771
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Atsushi Nagai,Bungo Ochiai,Takeshi Endo Chem. Commun., 2003, 3018-3019
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Francesco Messa,Serena Perrone,Martina Capua,Francesco Tolomeo,Luigino Troisi,Vito Capriati,Antonio Salomone Chem. Commun., 2018,54, 8100-8103
-
Pranila B. Thale,Pravin N. Borase,Ganapati S. Shankarling RSC Adv., 2016,6, 52724-52728
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